Cas no 360-80-5 (2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide)
360-80-5 structure
Product Name:2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide
CAS No:360-80-5
MF:C8H10N2O2S
MW:198.242200374603
CID:293973
PubChem ID:21829532
Update Time:2025-04-19
2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide
- 3-methyl-3,4-dihydro-2H-1λ<sup>6</sup>,2,4-benzothiadiazine 1,1-dioxide
- SCHEMBL21416125
- 3-Methyl-3,4-dihydro-1lambda~6~,2,4-benzothiadiazine-1,1(2H)-dione
- CS-0079317
- 3-methyl-3,4-dihydro-2H-1
- DTXSID60618584
- 2H-1,2,4-Benzothiadiazine, 3,4-dihydro-3-methyl-, 1,1-dioxide
- 360-80-5
- D74067
- 3-Methyl-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
- 3-methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine 1,1-dioxide
- E?,2,4-benzothiadiazine-1,1-dione
- JXIUDFUSAVZJDS-UHFFFAOYSA-N
-
- Inchi: 1S/C8H10N2O2S/c1-6-9-7-4-2-3-5-8(7)13(11,12)10-6/h2-6,9-10H,1H3
- InChI Key: JXIUDFUSAVZJDS-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2NC(C)N1)(=O)=O
Computed Properties
- Exact Mass: 198.0464
- Monoisotopic Mass: 198.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 49.41
2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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